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Compound of Interest

Compound Name: Sodium 3-chlorobenzenesulfinate

CAS No.: 15946-37-9

Cat. No.: B6320523

Get Quote

Executive Summary
Sodium 3-chlorobenzenesulfinate (CAS 15946-37-9) is a versatile organosulfur reagent

employed primarily as a sulfonyl radical precursor and a nucleophilic building block in medicinal

chemistry. Unlike its sulfonyl chloride precursors, this sulfinate salt offers enhanced stability,

moisture tolerance, and orthogonal reactivity. It is a critical intermediate for introducing the 3-

chlorophenylsulfonyl motif—a pharmacophore often utilized to modulate lipophilicity and

metabolic stability in drug candidates. This guide details its physicochemical profile, synthetic

utility, mechanistic pathways, and handling protocols.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
The 3-chloro substituent introduces an electron-withdrawing effect (Hammett

) that influences the nucleophilicity of the sulfur center and the redox potential of the
corresponding sulfonyl radical.
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Table 1: Technical Specifications
Property Data

CAS Number 15946-37-9

IUPAC Name Sodium 3-chlorobenzenesulfinate

Molecular Formula C₆H₄ClNaO₂S

Molecular Weight 198.60 g/mol

Appearance White to off-white crystalline powder

Solubility
Highly soluble in Water, DMSO, DMF; Insoluble

in Et₂O, Hexanes

Melting Point >300 °C (Decomposes)

Hygroscopicity
Hygroscopic; requires storage under inert

atmosphere

Acidity (pKa)
~1.5–2.0 (Conjugate acid: 3-

chlorobenzenesulfinic acid)

Structural Characterization (Expected NMR Data)
In D₂O, the aromatic region exhibits a characteristic meta-substitution pattern:

¹H NMR (400 MHz, D₂O):

~7.75 (t, J=1.8 Hz, 1H, H-2), 7.65 (dt, J=7.8, 1.5 Hz, 1H, H-4), 7.58 (dt, J=7.8, 1.5 Hz, 1H, H-
6), 7.48 (t, J=7.8 Hz, 1H, H-5).

¹³C NMR (100 MHz, D₂O): Distinct signals for C-S (ipso), C-Cl, and four aromatic CH

carbons.

Part 2: Synthetic Utility & Mechanisms[5]
Sodium 3-chlorobenzenesulfinate operates through two distinct mechanistic manifolds:

Nucleophilic S-Alkylation and Radical Desulfinative Coupling.
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Nucleophilic S-Alkylation (Sulfone Synthesis)
As an ambident nucleophile, the sulfinate anion can react at either the Sulfur (soft) or Oxygen

(hard) center. In polar aprotic solvents (DMSO, DMF) with soft electrophiles (alkyl halides), S-

alkylation is kinetically favored, yielding sulfones.

Radical Functionalization (The "Langlois" Type
Reactivity)
Under oxidative conditions or photoredox catalysis, the sulfinate undergoes single-electron

oxidation to generate a sulfonyl radical (

). This radical can add to alkenes, alkynes, or heterocycles (C-H functionalization). The 3-
chloro group stabilizes the radical slightly relative to electron-rich variants, making it a robust
partner in oxidative couplings.

Visualizing the Reactivity Landscape[6]
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Figure 1: Divergent reactivity pathways of Sodium 3-chlorobenzenesulfinate.

Part 3: Experimental Protocols
Protocol A: Preparation from 3-Chlorobenzenesulfonyl
Chloride
Rationale: Sulfonyl chlorides are cheaper but unstable. Converting them to the sodium sulfinate

salt creates a bench-stable reagent.

Reagents:
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3-Chlorobenzenesulfonyl chloride (1.0 equiv)[1]

Sodium sulfite (

, 2.0 equiv)

Sodium bicarbonate (

, 2.0 equiv)

Water (

)[2]

Procedure:

Dissolution: In a round-bottom flask, dissolve

(20 mmol) and

(20 mmol) in water (10 mL).

Addition: Heat the solution to 70–80 °C. Add 3-chlorobenzenesulfonyl chloride (10 mmol)

portion-wise over 30 minutes.

Reaction: Stir at 80 °C for 4 hours. The pH should be maintained slightly alkaline (pH 8–9).

Isolation: Cool to room temperature. Remove water in vacuo (rotary evaporator).

Purification: Extract the solid residue with ethanol (sulfinate dissolves; inorganic salts do

not). Filter the suspension.

Crystallization: Concentrate the ethanolic filtrate to afford Sodium 3-
chlorobenzenesulfinate as a white solid.

Yield: Typical yields range from 85–95%.

Protocol B: Synthesis of Sulfonamides (Copper-
Catalyzed)
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Rationale: Direct coupling of sulfinates with amines avoids the use of unstable sulfonyl

chlorides.

Reagents:

Sodium 3-chlorobenzenesulfinate (1.2 equiv)

Primary Amine (1.0 equiv)

(10 mol%)

Base (e.g.,

)

Solvent: DMSO[3][4][5]

Workflow:

Combine sulfinate, amine, and catalyst in DMSO.

Stir at 100 °C under air (air serves as the terminal oxidant for the Cu cycle).

Monitor by TLC/LC-MS.

Quench with water and extract with ethyl acetate.[6]

Part 4: Handling, Stability & Safety (SDS Summary)
Stability Profile

Oxidation Sensitivity: Moderate. Solid form is stable, but solutions can slowly oxidize to the

sulfonate (

) upon prolonged air exposure.

Hygroscopicity: The salt is hygroscopic. Absorbed water does not degrade the compound but

alters stoichiometry (MW calculations).

Thermal Stability: Stable up to 300 °C. Does not sublime.
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Safety Data (GHS Classification)
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Use a fume hood when

handling fine powder to avoid inhalation.

Storage Conditions
Store in a tightly sealed container.

Recommended: Desiccator or inert gas (Nitrogen/Argon) atmosphere for long-term storage.

Keep away from strong oxidizing agents (e.g., peroxides, permanganates).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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